Cas no 854583-37-2 (BENZENE, 1-BROMO-2-(HEXYLTHIO)-)

• Product Name: BENZENE, 1-BROMO-2-(HEXYLTHIO)-
• CAS No: 854583-37-2
• MF: C₁₂H₁₇BrS
• MW: 273.23238158226
• CID: 3373091
• PubChem ID: 86055355
• Update Time: 2025-06-07

BENZENE, 1-BROMO-2-(HEXYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-2-(HEXYLTHIO)-
• 854583-37-2
• 1-Bromo-2-hexylsulfanylbenzene
• 1-Bromo-2-n-hexylthiobenzene
• Hexyl(2-bromophenyl) sulfide

• MDL： MFCD20040699
• Inchi： 1S/C12H17BrS/c1-2-3-4-7-10-14-12-9-6-5-8-11(12)13/h5-6,8-9H,2-4,7,10H2,1H3
• InChI Key： MDCAZRVXYARZQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SCCCCCC

Computed Properties

• Exact Mass: 272.02343Da
• Monoisotopic Mass: 272.02343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 25.3Ų

Additional information on BENZENE, 1-BROMO-2-(HEXYLTHIO)-

BENZENE, 1-BROMO-2-(HEXYLTHIO): An Overview of a Unique Compound (CAS No. 854583-37-2)

BENZENE, 1-BROMO-2-(HEXYLTHIO) (CAS No. 854583-37-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a benzene ring substituted with a bromine atom at the 1-position and a hexylthio group at the 2-position. The combination of these functional groups imparts distinct properties that make it an intriguing subject for both academic research and industrial applications.

The hexylthio group, in particular, is known for its ability to enhance solubility and modify the electronic properties of the benzene ring. This modification can lead to improved reactivity and stability, making BENZENE, 1-BROMO-2-(HEXYLTHIO) a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its potential as a building block for the development of novel pharmaceuticals and advanced materials.

In the realm of pharmaceutical research, BENZENE, 1-BROMO-2-(HEXYLTHIO) has shown promise as a precursor for the synthesis of compounds with potential therapeutic applications. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to develop novel anti-inflammatory agents. The bromine substituent provides a reactive site for further functionalization, allowing for the introduction of various pharmacophores that can target specific biological pathways. This approach has led to the discovery of several lead compounds with enhanced potency and selectivity.

Moreover, BENZENE, 1-BROMO-2-(HEXYLTHIO) has been investigated for its use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other functional materials. A study published in the Journal of Materials Chemistry A highlighted the use of this compound in the development of polymer-based sensors with high sensitivity and stability. The hexylthio group enhances the solubility and processability of these materials, making them ideal for applications in electronic devices and environmental monitoring systems.

The synthetic versatility of BENZENE, 1-BROMO-2-(HEXYLTHIO) is another factor contributing to its growing importance. Chemists have developed efficient synthetic routes to produce this compound on a large scale, ensuring its availability for both research and industrial purposes. One notable method involves the reaction of bromobenzene with hexyl mercaptan in the presence of a suitable catalyst. This approach not only simplifies the synthesis but also improves yield and purity, making it an attractive option for large-scale production.

Despite its potential benefits, it is important to handle BENZENE, 1-BROMO-2-(HEXYLTHIO) with care due to its reactivity and potential health effects associated with exposure to brominated compounds. Proper safety protocols should be followed during handling and storage to ensure the well-being of laboratory personnel and compliance with regulatory standards.

In conclusion, BENZENE, 1-BROMO-2-(HEXYLTHIO) (CAS No. 854583-37-2) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.